3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide

• IUPAC Name: 3-[(3-butan-2-yloxybenzoyl)amino]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-3-12(2)23-16-9-5-7-14(11-16)18(22)20-15-8-4-6-13(10-15)17(19)21/h4-12H,3H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: MGAKNFVTIBXYOA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide is an organic compound with a complex structure, featuring a benzamide core substituted with a butan-2-yloxy group and a carbamoylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting an appropriate benzoyl chloride with an amine under basic conditions.

Introduction of the Butan-2-yloxy Group: The butan-2-yloxy group can be introduced via an etherification reaction, where an alcohol (butan-2-ol) reacts with the benzamide in the presence of a strong acid catalyst.

Addition of the Carbamoylphenyl Group: The carbamoylphenyl group can be added through a nucleophilic substitution reaction, where a suitable carbamoyl chloride reacts with the benzamide derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups within the compound to their corresponding reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halides (e.g., NaCl, KBr) and acids (e.g., HCl, H2SO4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alcohol derivatives.

Scientific Research Applications

3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials, coatings, and polymers due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-(butan-2-yloxy)-N-(3-carbamoylphenyl)benzamide: shares structural similarities with other benzamide derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.